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Compound of Interest

Compound Name: O-Methylisourea hydrochloride

Cat. No.: B1229473

For Researchers, Scientists, and Drug Development Professionals

O-Methylisourea hydrochloride is a versatile reagent with significant applications in organic
synthesis, particularly in the modification of primary amines and the synthesis of guanidinium
compounds. This guide provides a comprehensive overview of its physicochemical properties,
relevant experimental protocols, and key chemical transformations, serving as a technical
resource for laboratory use.

Core Physicochemical Properties

O-Methylisourea hydrochloride is a white crystalline solid.[1] Its fundamental properties are
summarized below, providing essential data for its handling, storage, and application in
experimental design.
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Property Value Source(s)

Molecular Formula C2H7CIN20 [2][3]

Molecular Weight 110.54 g/mol [2][3]

_ _ 116-119 °C (with

Melting Point N [4]

decomposition)
- ) 66.9 °C at 760 mmHg (for the

Boiling Point [4]

free base)
- Soluble in water, methanol,

Solubility [5]

and ethanol.
i ~7.3 (estimated based on N-
pKa (estimated) [6]

Phenyl-O-methylisourea)

Stability and Storage

O-Methylisourea hydrochloride is stable under normal laboratory conditions.[1] However, it is

known to decompose upon heating, with the evolution of methyl chloride.[7] For long-term

storage, it is recommended to keep the compound in a desiccator to protect it from moisture.[7]

The material should be stored at room temperature (10°C - 25°C) in a well-closed container.[2]

Synthesis of O-Methylisourea Hydrochloride

A common laboratory synthesis of O-Methylisourea hydrochloride involves the reaction of

cyanamide with anhydrous methanol in the presence of anhydrous hydrogen chloride. The

cyanamide is first dissolved in methanol, and then hydrogen chloride gas is passed through the

solution. The mixture is typically left to react for several days at room temperature. The product

is then isolated by removing the methanol under reduced pressure.[7]
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Caption: Synthesis of O-Methylisourea hydrochloride from cyanamide.

Key Laboratory Applications: Guanidination of
Primary Amines

The primary utility of O-Methylisourea hydrochloride in a laboratory setting is for the
guanidination of primary amines. This reaction converts a primary amino group into a
guanidinium group. This transformation is particularly valuable in peptide and protein chemistry
for modifying the side chains of lysine residues. The reaction is typically carried out under basic
conditions (pH > 10.5) to ensure the amine is deprotonated and thus nucleophilic.[8]

The guanidination of an amine with O-Methylisourea hydrochloride proceeds through the
nucleophilic attack of the primary amine on the carbon atom of the O-methylisourea. This is
followed by the elimination of methanol to form the stable guanidinium salt.
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Caption: General mechanism for the guanidination of a primary amine.

A significant application of this reaction is in the synthesis of creatine, an important biological
molecule. In this synthesis, sarcosine (N-methylglycine) is reacted with an O-methylisourea salt
to produce creatine.[9][10][11]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of O-
Methylisourea hydrochloride are provided below. These are generalized procedures and
may require optimization for specific laboratory conditions.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid O-Methylisourea
hydrochloride transitions to a liquid.

Methodology:

e Sample Preparation: A small amount of finely powdered, dry O-Methylisourea
hydrochloride is packed into a capillary tube to a height of 2-3 mm.[12]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the sample is
heated.

e Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute.[12]

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded. This range is the melting point.[12]

Solubility Determination

Objective: To qualitatively and quantitatively determine the solubility of O-Methylisourea
hydrochloride in a given solvent (e.g., water).

Methodology:

o Qualitative Assessment: To a known volume of the solvent (e.g., 1 mL) in a test tube, add a
small, weighed amount of O-Methylisourea hydrochloride (e.g., 10 mg).

e Mixing: Vigorously shake or vortex the mixture for a set period.

o Observation: Visually inspect the solution for any undissolved solid. If the solid dissolves
completely, the substance is soluble at that concentration.

e Quantitative Determination (Shake-Flask Method):

o Add an excess amount of O-Methylisourea hydrochloride to a known volume of the
solvent in a sealed flask.

o Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Separate the undissolved solid from the saturated solution by filtration or centrifugation.
[13]

o Determine the concentration of O-Methylisourea hydrochloride in the clear supernatant
using a suitable analytical method (e.qg., titration, spectroscopy). This concentration
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represents the solubility.[13]

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of the conjugate acid of O-
Methylisourea.

Methodology:

Solution Preparation: Prepare a standard solution of O-Methylisourea hydrochloride of
known concentration in water.[14]

 Titration Setup: Place the solution in a beaker with a calibrated pH electrode and a magnetic
stirrer.

« Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH),
adding the titrant in small, known increments.[14]

o Data Collection: Record the pH of the solution after each addition of the titrant.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-
equivalence point, which is the point where half of the O-Methylisourea hydrochloride has
been neutralized.[15][16]
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Caption: Workflow for determining key physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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